Cas no 1463-47-4 (2,8-Diazaspiro[4.5]decane-1,3-dione, 2-ethyl-8-(phenylMethyl)-)
1463-47-4 structure
Product Name:2,8-Diazaspiro[4.5]decane-1,3-dione, 2-ethyl-8-(phenylMethyl)-
CAS No:1463-47-4
MF:C17H22N2O2
MW:286.368784427643
CID:832102
Update Time:2026-04-29
2,8-Diazaspiro[4.5]decane-1,3-dione, 2-ethyl-8-(phenylMethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,8-Diazaspiro[4.5]decane-1,3-dione, 2-ethyl-8-(phenylMethyl)-
- 2-ethyl-8-(phenylmethyl)-2,8-Diazaspiro[4.5]decane-1,3-dione
- 8-Benzyl-2-ethyl-2,8-diazaspiro[4.5]decane-1,3-dione
- 2,8-Diazaspiro[4.5]decane-1,3-dione,8-(phenylmethyl)-
- 8-benzyl-2,8-diazaspiro[4,5]decane-1,3-dione
- 8-benzyl-2,8-diazaspiro[4.5]decan-1,3-dione
- 8-benzyl-2,8-diaza-spiro[4.5]decan-1,3-dione
- 8-BENZYL-2,8-DIAZA-SPIRO[4.5]DECANE-1,3-DIONE
- 8-benzyl-2-ethyl-2,
- 8-benzyl-2-ethyl-2,8-diazaspiro[4,5]decane-1,3-dione
- benzyldiazaspirodecanedione
- CTK4C4927
- SBB102037
- SureCN1042820
-
- Inchi: InChI=1S/C17H22N2O2/c1-2-19-15(20)12-17(16(19)21)8-10-18(11-9-17)13-14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3
- InChI Key: GUWWDBCLSUXTHK-UHFFFAOYSA-N
- SMILES: CCN1C(=O)CC2(CCN(CC2)CC3=CC=CC=C3)C1=O
Computed Properties
- Exact Mass: 286.16826
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
Experimental Properties
- Density: 1.19
- Boiling Point: 439.9°C at 760 mmHg
- Flash Point: 190.8°C
- Refractive Index: 1.594
- PSA: 40.62
2,8-Diazaspiro[4.5]decane-1,3-dione, 2-ethyl-8-(phenylMethyl)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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